Cas no 1465606-51-2 (3-amino-2-(2-methyl-1,3-thiazol-4-yl)propanoic acid)

• Product Name: 3-amino-2-(2-methyl-1,3-thiazol-4-yl)propanoic acid
• CAS No: 1465606-51-2
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5996874
• PubChem ID: 82405814
• Update Time: 2025-05-20

3-amino-2-(2-methyl-1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-methyl-1,3-thiazol-4-yl)propanoic acid
• EN300-1778577
• 1465606-51-2

• Inchi： 1S/C7H10N2O2S/c1-4-9-6(3-12-4)5(2-8)7(10)11/h3,5H,2,8H2,1H3,(H,10,11)
• InChI Key： KNRSYYMDLAQBSX-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(C(=O)O)CN

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-(2-methyl-1,3-thiazol-4-yl)propanoic acid

3-Amino-2-(2-Methyl-1,3-Thiazol-4-Yl)Propanoic Acid: A Comprehensive Overview

3-Amino-2-(2-methyl-1,3-thiazol-4-yl)propanoic acid, identified by the CAS number 1465606-51-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of amino acids, specifically featuring a thiazole ring as a substituent. The thiazole moiety is a five-membered heterocyclic ring containing sulfur and nitrogen atoms, which contributes to its unique chemical properties and potential biological activities.

The structure of 3-amino-2-(2-methyl-1,3-thiazol-4-yl)propanoic acid consists of a propanoic acid backbone with an amino group at the third carbon and a substituted thiazole group at the second carbon. The presence of the thiazole ring introduces aromaticity and potential sites for hydrogen bonding or other non-covalent interactions, making this compound a promising candidate for various applications in drug design and material science.

Recent studies have highlighted the potential of thiazole-containing compounds in medicinal chemistry. For instance, researchers have explored the role of thiazoles in modulating enzyme activity, particularly in kinases and proteases, which are key targets in cancer therapy. The substitution pattern on the thiazole ring can significantly influence its bioactivity, making 3-amino-2-(2-methyl-1,3-thiazol-4-yl)propanoic acid a valuable starting material for synthesizing bioactive molecules.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The introduction of the amino and carboxylic acid groups requires careful optimization to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis or catalytic methods have been employed to streamline the production process, making it more efficient and scalable.

The application of 3-amino-2-(2-methyl-1,3-thiazol-4-yl)propanoic acid extends beyond pharmaceuticals. Its ability to form peptide bonds makes it a useful building block in peptide synthesis. Additionally, the compound has shown promise in materials science, particularly in the development of novel polymers or coatings with enhanced mechanical properties.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of CAS No. 1465606-51-2. Molecular docking studies have revealed potential interactions with various protein targets, suggesting its role as a lead compound in drug discovery programs. Furthermore, green chemistry approaches are being explored to minimize environmental impact during its synthesis and application.

In conclusion, 3-amino-2-(2-methyl-1,3-thiazol-4-yL)propanoic acid, with its unique structural features and versatile functional groups, represents a valuable compound in modern chemical research. Its applications span across multiple disciplines, from drug development to materials science, underscoring its importance as a key intermediate in chemical synthesis.